Cas no 2248303-62-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl bicyclo[5.1.0]octane-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl bicyclo[5.1.0]octane-4-carboxylate
• CAS No: 2248303-62-8
• MF: C₁₇H₁₇NO₄
• MW: 299.321184873581
• CID: 5891800
• PubChem ID: 165975493
• Update Time: 2025-08-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl bicyclo[5.1.0]octane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6514972
• 2248303-62-8
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl bicyclo[5.1.0]octane-4-carboxylate

• Inchi： 1S/C17H17NO4/c19-15-13-3-1-2-4-14(13)16(20)18(15)22-17(21)10-5-7-11-9-12(11)8-6-10/h1-4,10-12H,5-9H2
• InChI Key： BQHPZLIIBJAZNN-UHFFFAOYSA-N
• SMILES： O(C(C1CCC2CC2CC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 299.11575802g/mol
• Monoisotopic Mass: 299.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl bicyclo[5.1.0]octane-4-carboxylate

Compound CAS No. 2248303-62-8: A Comprehensive Overview

The compound with CAS No. 2248303-62-8, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl bicyclo[5.1.0]octane-4-carboxylate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique bicyclic structure and functional groups, which confer it with distinctive chemical properties and potential applications in various industries.

1,3-dioxo-2,3-dihydro-1H-isoindol is a key structural component of this compound, contributing to its stability and reactivity. The isoindole ring system is known for its aromaticity and ability to participate in various chemical reactions, making it a valuable building block in organic synthesis. The bicyclo[5.1.0]octane moiety further enhances the compound's rigidity and mechanical properties, which are essential for applications in advanced materials.

Recent studies have highlighted the potential of bicyclo[5.1.0]octane derivatives in drug delivery systems due to their ability to form stable complexes with therapeutic agents. This property has led to investigations into their use as carriers for poorly water-soluble drugs, improving bioavailability and reducing side effects.

The carboxylate group present in the molecule plays a crucial role in its reactivity and functionality. It can participate in esterification reactions, enabling the formation of various derivatives with tailored properties. This versatility has made the compound a subject of interest in both academic research and industrial applications.

From a synthetic perspective, the preparation of 1,3-dioxo-2,3-dihydro-1H-isoindol derivatives involves multi-step organic reactions, including cyclization and functional group transformations. Researchers have explored novel methodologies to enhance the efficiency and scalability of these syntheses, leveraging advancements in catalytic systems and green chemistry principles.

In terms of applications, this compound has shown promise in the development of advanced polymers and composites due to its rigid structure and ability to form cross-linked networks. Its incorporation into polymer matrices has been demonstrated to improve mechanical strength and thermal stability, making it a candidate for high-performance materials in aerospace and automotive industries.

Furthermore, the compound's unique electronic properties have been exploited in the field of optoelectronics. Studies have shown that bicyclo[5.1.0]octane derivatives can serve as efficient charge transport materials in organic light-emitting diodes (OLEDs), contributing to enhanced device performance and longevity.

Recent breakthroughs in computational chemistry have also enabled detailed molecular modeling of this compound, providing insights into its electronic structure and reactivity at an unprecedented level. These studies have facilitated the design of novel derivatives with improved functionality for specific applications.

In conclusion, CAS No 2248303628 represents a versatile chemical entity with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions in drug delivery, materials science, and optoelectronics.